Cas no 2137057-77-1 ((1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine)

• Product Name: (1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine
• CAS No: 2137057-77-1
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 6066346
• PubChem ID: 165795119
• Update Time: 2025-05-25

(1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745375
• (1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine
• 2137057-77-1

• Inchi： 1S/C13H16BrNO/c1-8(2)6-11(15)12-7-9-4-3-5-10(14)13(9)16-12/h3-5,7-8,11H,6,15H2,1-2H3/t11-/m1/s1
• InChI Key： BPFYNEGTURFAPC-LLVKDONJSA-N
• SMILES： BrC1=CC=CC2=C1OC(=C2)[C@@H](CC(C)C)N

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine

Comprehensive Overview of (1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine (CAS No. 2137057-77-1)

(1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine, identified by its CAS number 2137057-77-1, is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a benzofuran core substituted with a bromo group at the 7-position and an amine functional group attached to a branched alkyl chain. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in benzofuran derivatives stems from their diverse pharmacological properties, including potential applications in neurodegenerative disease research and mood disorder treatments. Researchers are actively exploring the compound's stereospecific interactions with biological targets, leveraging its (1R)-configuration to optimize binding affinity. Recent studies highlight its role in modulating serotonin receptors, a hotspot topic due to the rising global prevalence of mental health conditions.

From a synthetic chemistry perspective, CAS 2137057-77-1 exemplifies the importance of chiral auxiliaries and asymmetric synthesis. Its 7-bromo substitution offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig protocols. These transformations align with the industry's shift toward green chemistry and atom-economical processes, addressing environmental concerns frequently searched by users in sustainable chemistry forums.

Analytical characterization of this compound typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry to confirm enantiopurity—a critical parameter given the FDA's emphasis on stereochemistry in drug approvals. The 3-methylbutyl side chain also contributes to enhanced lipophilicity, a property often queried in drug design communities for improving blood-brain barrier penetration.

In material science, the benzofuran scaffold of 2137057-77-1 has been investigated for organic light-emitting diodes (OLEDs), linking it to trending searches on flexible electronics. Its amine functionality further allows integration into polymeric matrices, relevant to biodegradable material development—a topic dominating environmental science discussions.

Safety data sheets emphasize standard laboratory precautions for handling amine-containing compounds, reflecting user queries about chemical storage best practices. While not classified as hazardous, its brominated aromatic component warrants proper disposal protocols, aligning with EPA guidelines frequently cited in regulatory compliance searches.

The commercial availability of (1R)-1-(7-bromo-1-benzofuran-2-yl)-3-methylbutan-1-amine through specialty chemical suppliers underscores its industrial relevance. Procurement trends indicate demand from contract research organizations (CROs) and academic labs, particularly those focusing on structure-activity relationship (SAR) studies—a recurring theme in medicinal chemistry publications.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge area in drug discovery that dominates scientific literature. The compound's hydrogen-bond donor/acceptor profile makes it a candidate for E3 ligase recruitment—addressing frequent queries about targeted protein degradation strategies.